Cas no 1858252-31-9 (Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-)

B-(3-Ethyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole heterocycle with an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. Its stability and reactivity make it particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. The boronic acid moiety facilitates selective bond formation under mild conditions, while the pyrazole core contributes to enhanced solubility and compatibility with diverse reaction systems. This reagent is typically handled under inert conditions to preserve its integrity.

Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- structure

1858252-31-9 structure

Product Name:Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-

CAS No:1858252-31-9

MF:C₅H₉BN₂O₂

MW:139.948160886765

CID:6466752

Update Time:2025-10-08

Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-
- Inchi： 1S/C5H9BN2O2/c1-2-5-4(6(9)10)3-7-8-5/h3,9-10H,2H2,1H3,(H,7,8)
- InChI Key： PCBUTVCSTRPJAN-UHFFFAOYSA-N
- SMILES： B(C1=CNN=C1CC)(O)O

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 408.2±47.0 °C(Predicted)
pka: 7.75±0.58(Predicted)

Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7464367-0.05g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	0.05g	$732.0	2023-05-23
Enamine	EN300-7464367-0.1g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	0.1g	$767.0	2023-05-23
Enamine	EN300-7464367-0.25g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	0.25g	$801.0	2023-05-23
Enamine	EN300-7464367-0.5g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	0.5g	$836.0	2023-05-23
Enamine	EN300-7464367-1.0g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	1g	$871.0	2023-05-23
Enamine	EN300-7464367-2.5g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	2.5g	$1707.0	2023-05-23
Enamine	EN300-7464367-5.0g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	5g	$2525.0	2023-05-23
Enamine	EN300-7464367-10.0g	(3-ethyl-1H-pyrazol-4-yl)boronic acid	1858252-31-9	10g	$3746.0	2023-05-23